1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine

• IUPAC Name: 1-(4-fluoro-2-methoxyphenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C13H18FNO3S/c1-10-5-7-15(8-6-10)19(16,17)13-4-3-11(14)9-12(13)18-2/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: UIPCVKUFMRGEQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)F)OC
• Molecular Formula: C13H18FNO3S
• Molecular Weight: 287.35 g/mol

Description

1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine, also known as FMP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. FMP belongs to the class of piperidine compounds and has a molecular weight of 323.39 g/mol.

Mechanism of Action

The mechanism of action of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. Inhibition of CDKs by this compound leads to cell cycle arrest and ultimately cell death. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. Inhibition of HDACs by this compound leads to changes in gene expression, which can contribute to its antitumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is essential for tumor growth. Additionally, this compound has been shown to inhibit the production of inflammatory cytokines, which can contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine has several advantages for lab experiments. This compound is relatively easy to synthesize, making it readily available for research purposes. This compound has also been shown to have a broad range of biological activities, making it a potential candidate for the development of new therapeutic agents. However, this compound has some limitations for lab experiments. This compound is not very soluble in water, which can make it difficult to work with in certain experimental settings. Additionally, this compound has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine research. One potential direction is the development of this compound analogs with improved solubility and pharmacokinetic properties. Another direction is the investigation of this compound in combination with other therapeutic agents, such as chemotherapy drugs, to enhance its antitumor effects. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine involves the reaction of 4-fluoro-2-methoxyaniline with piperidine-4-carboxaldehyde in the presence of sulfuric acid. The resulting product is then treated with methanesulfonyl chloride to obtain this compound. The synthesis of this compound is a relatively simple process and can be performed in a laboratory setting with ease.

Scientific Research Applications

1-[(4-fluoro-2-methoxyphenyl)sulfonyl]-4-methylpiperidine has been widely used in scientific research due to its potential as a therapeutic agent. This compound has been shown to exhibit antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent, with studies showing that this compound can inhibit the production of inflammatory cytokines. Additionally, this compound has been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.